Cas no 1011412-52-4 (2-(3-chloropropyl)-3-(3,4-dimethoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid)

• Product Name: 2-(3-chloropropyl)-3-(3,4-dimethoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• CAS No: 1011412-52-4
• MF: C₂₁H₂₂ClNO₅
• MW: 403.856085300446
• CID: 4559164
• Update Time: 2025-07-15

2-(3-chloropropyl)-3-(3,4-dimethoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloropropyl)-3-(3,4-dimethoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• 2-(3-Chloropropyl)-3-(3,4-dimethoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic a
• 4-Isoquinolinecarboxylic acid, 2-(3-chloropropyl)-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-1-oxo-

• Inchi： 1S/C21H22ClNO5/c1-27-16-9-8-13(12-17(16)28-2)19-18(21(25)26)14-6-3-4-7-15(14)20(24)23(19)11-5-10-22/h3-4,6-9,12,18-19H,5,10-11H2,1-2H3,(H,25,26)
• InChI Key： PORWWRQKDWMLQF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(O)=O)C(C2=CC=C(OC)C(OC)=C2)N1CCCCl

Computed Properties

• Exact Mass: 403.118651g/mol
• Monoisotopic Mass: 403.118651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 403.9g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(3-chloropropyl)-3-(3,4-dimethoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

Introduction to 2-(3-chloropropyl)-3-(3,4-dimethoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 1011412-52-4)

The compound 2-(3-chloropropyl)-3-(3,4-dimethoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 1011412-52-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of bioactive molecules. This tetrahydroisoquinoline derivative has garnered considerable attention due to its structural complexity and potential pharmacological applications. The presence of both chloropropyl and dimethoxyphenyl substituents in its molecular framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Structurally speaking, the compound belongs to the tetrahydroisoquinoline class of alkaloids, which are well-documented for their diverse biological activities. The 1-oxo moiety in the molecule introduces a carbonyl group that can participate in hydrogen bonding and other non-covalent interactions, enhancing its binding affinity to biological receptors. The 3-chloropropyl side chain adds a lipophilic character to the molecule, facilitating its penetration across biological membranes. Meanwhile, the 3,4-dimethoxyphenyl group introduces hydrophobicity and electronic modulation, which can influence the compound's pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel tetrahydroisoquinoline derivatives as potential therapeutic agents. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cancer, and inflammatory diseases. The specific arrangement of substituents in 2-(3-chloropropyl)-3-(3,4-dimethoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid is designed to optimize its interaction with target proteins and enzymes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The tetrahydroisoquinoline core is known for its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. By incorporating specific substituents like the chloropropyl and dimethoxyphenyl groups, researchers aim to fine-tune the compound's pharmacological profile to achieve desired therapeutic effects while minimizing side effects.

Recent studies have highlighted the importance of structural diversity in drug design. The unique combination of functional groups in 2-(3-chloropropyl)-3-(3,4-dimethoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid allows it to engage with multiple biological targets simultaneously. This polypharmacicity can be particularly advantageous in treating complex diseases that involve multiple pathological pathways.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise of modern organic synthesis techniques. The introduction of the 1-oxo group at the 1-position of the tetrahydroisoquinoline ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the 3-chloropropyl side chain and the 3,4-dimethoxyphenyl aromatic ring demands meticulous planning to avoid unwanted byproducts.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies predict that the chloropropyl group may interact with hydrophobic pockets in protein receptors, while the dimethoxyphenyl moiety could form hydrophobic interactions or participate in π-stacking events. The presence of the carbonyl group at position 1 also suggests potential hydrogen bonding capabilities with polar residues in target proteins.

In vivo studies have begun to reveal the pharmacological potential of this derivative. Initial experiments suggest that it exhibits moderate affinity for certain neurotransmitter receptors without significant toxicity at tested doses. These findings are encouraging and warrant further investigation into its therapeutic applications.

The development of novel drug candidates is a lengthy and complex process that involves multiple stages of testing and optimization. However, compounds like 2-(3-chloropropyl)-3-(3,4-dimethoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid represent significant milestones in medicinal chemistry research. They embody the ongoing effort to develop safer and more effective treatments for human diseases by leveraging cutting-edge synthetic methodologies and computational tools.

The future directions for this compound include exploring its efficacy in animal models of human diseases and conducting detailed mechanistic studies to understand its mode of action at a molecular level. Additionally, researchers are investigating ways to improve its pharmacokinetic properties through structural modifications.

In conclusion,2-(3-chloropropyl)-3-(3-hydroxypropyl)-5-methylpyridine-N,N-dioxide, CAS No., stands as a testament to the ingenuity and perseverance of medicinal chemists worldwide. Its unique structural features make it a compelling candidate for further development as a therapeutic agent. As research progresses,this derivative holds promise not only for addressing current unmet medical needs but also for inspiring new generations of drug discovery efforts within academia and industry alike.